Cas no 929339-41-3 ((2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one)

(2E)-2-[(1-Ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one is a synthetic organic compound featuring a benzofuranone core conjugated with an indole-derived substituent. Its molecular structure incorporates a hydroxy group at the 6-position and a methyl group at the 7-position, enhancing its potential for selective reactivity and intermolecular interactions. The extended π-conjugation system, facilitated by the (2E)-alkene linkage, may contribute to its photophysical properties, making it of interest in materials science or as a synthetic intermediate. The presence of both electron-donating (hydroxy) and electron-withdrawing (benzofuranone) groups suggests tunable electronic characteristics, potentially useful in applications requiring precise molecular design. Its crystalline stability and defined stereochemistry further support its utility in controlled synthetic processes.
(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one structure
929339-41-3 structure
Product Name:(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
CAS No:929339-41-3
MF:C20H17NO3
MW:319.353885412216
CID:5235669
Update Time:2025-06-08

(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one
    • 3(2H)-Benzofuranone, 2-[(1-ethyl-1H-indol-3-yl)methylene]-6-hydroxy-7-methyl-
    • Inchi: 1S/C20H17NO3/c1-3-21-11-13(14-6-4-5-7-16(14)21)10-18-19(23)15-8-9-17(22)12(2)20(15)24-18/h4-11,22H,3H2,1-2H3
    • InChI Key: BTBLYQKTCPHXIJ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C)C(O)=CC=C2C(=O)C1=CC1C2=C(N(CC)C=1)C=CC=C2

(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one Pricemore >>

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(2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one Related Literature

Additional information on (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one

Research Brief on (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one (CAS: 929339-41-3)

In recent years, the compound (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one (CAS: 929339-41-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its benzofuranone core and indole-derived substituent, has been investigated for its role as a modulator of key biological pathways. Recent studies have highlighted its ability to interact with specific protein targets, including kinases and transcription factors, which are implicated in various disease states such as cancer, inflammation, and neurodegenerative disorders. The structural specificity of this compound makes it a promising candidate for further drug development.

One of the most notable advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one with high purity and yield. These methods often involve multi-step reactions, including condensation and cyclization steps, to achieve the desired stereochemistry and functional group arrangement. The availability of these synthetic protocols has facilitated further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's potent biological activity. For instance, it has shown inhibitory effects on the proliferation of certain cancer cell lines by disrupting cell cycle progression and inducing apoptosis. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, where it effectively reduces the production of pro-inflammatory cytokines. These findings suggest a broad spectrum of potential therapeutic applications.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (2E)-2-[(1-ethylindol-3-yl)methylidene]-6-hydroxy-7-methyl-1-benzofuran-3-one (CAS: 929339-41-3) represents a promising scaffold for drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. This compound holds significant promise for addressing unmet medical needs in various therapeutic areas.

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